Cas no 1807219-60-8 (Ethyl 3-cyano-5-difluoromethoxy-4-nitrobenzoate)
Ethyl 3-cyano-5-difluoromethoxy-4-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-cyano-5-difluoromethoxy-4-nitrobenzoate
-
- Inchi: 1S/C11H8F2N2O5/c1-2-19-10(16)6-3-7(5-14)9(15(17)18)8(4-6)20-11(12)13/h3-4,11H,2H2,1H3
- InChI Key: MWPSSXUHCFRWPP-UHFFFAOYSA-N
- SMILES: FC(OC1C=C(C(=O)OCC)C=C(C#N)C=1[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 417
- XLogP3: 2.6
- Topological Polar Surface Area: 105
Ethyl 3-cyano-5-difluoromethoxy-4-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015018610-250mg |
Ethyl 3-cyano-5-difluoromethoxy-4-nitrobenzoate |
1807219-60-8 | 97% | 250mg |
480.00 USD | 2021-06-18 | |
| Alichem | A015018610-500mg |
Ethyl 3-cyano-5-difluoromethoxy-4-nitrobenzoate |
1807219-60-8 | 97% | 500mg |
790.55 USD | 2021-06-18 | |
| Alichem | A015018610-1g |
Ethyl 3-cyano-5-difluoromethoxy-4-nitrobenzoate |
1807219-60-8 | 97% | 1g |
1,519.80 USD | 2021-06-18 |
Ethyl 3-cyano-5-difluoromethoxy-4-nitrobenzoate Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on Ethyl 3-cyano-5-difluoromethoxy-4-nitrobenzoate
Ethyl 3-cyano-5-difluoromethoxy-4-nitrobenzoate (CAS No. 1807219-60-8): A Comprehensive Overview
Ethyl 3-cyano-5-difluoromethoxy-4-nitrobenzoate (CAS No. 1807219-60-8) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development, as well as its role in synthetic chemistry.
The molecular structure of Ethyl 3-cyano-5-difluoromethoxy-4-nitrobenzoate is composed of a benzene ring substituted with a cyano group, a difluoromethoxy group, and a nitro group, with an ethyl ester moiety attached to the carboxylic acid. This combination of functional groups imparts distinct chemical properties that make it an interesting candidate for further investigation.
Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical research due to their ability to enhance the bioavailability and metabolic stability of drugs. The presence of the difluoromethoxy group in Ethyl 3-cyano-5-difluoromethoxy-4-nitrobenzoate is particularly noteworthy, as it can significantly influence the compound's biological activity and pharmacokinetic properties.
The cyano group, known for its strong electron-withdrawing properties, can modulate the electronic environment around the benzene ring, affecting the compound's reactivity and stability. This feature is crucial in synthetic chemistry, where precise control over reaction conditions is essential for the successful synthesis of complex molecules.
The nitro group, another key functional group in this compound, is well-known for its ability to participate in various chemical reactions, including reduction to amino groups and nucleophilic substitution reactions. This versatility makes Ethyl 3-cyano-5-difluoromethoxy-4-nitrobenzoate a valuable intermediate in the synthesis of more complex organic molecules.
In the context of drug discovery, compounds with similar structures have shown promise in various therapeutic areas. For instance, recent research has explored the use of fluorinated nitroaromatics as potential anti-inflammatory agents and anticancer drugs. The unique combination of functional groups in Ethyl 3-cyano-5-difluoromethoxy-4-nitrobenzoate suggests that it could exhibit similar biological activities, making it a candidate for further pharmacological evaluation.
Synthetic methods for preparing Ethyl 3-cyano-5-difluoromethoxy-4-nitrobenzoate have been reported in the literature. One common approach involves the nitration of a precursor molecule followed by substitution reactions to introduce the cyano and difluoromethoxy groups. These methods are typically optimized to achieve high yields and purity, which are critical for both research and industrial applications.
The physical and chemical properties of Ethyl 3-cyano-5-difluoromethoxy-4-nitrobenzoate, such as its solubility, melting point, and stability under different conditions, have also been studied extensively. Understanding these properties is essential for optimizing its use in various applications, from laboratory-scale experiments to large-scale production processes.
In conclusion, Ethyl 3-cyano-5-difluoromethoxy-4-nitrobenzoate (CAS No. 1807219-60-8) represents a promising compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique structural features and versatile functional groups make it an attractive candidate for further investigation and development. As research continues to advance in this field, it is likely that new applications and insights will emerge, further highlighting the importance of this compound.
1807219-60-8 (Ethyl 3-cyano-5-difluoromethoxy-4-nitrobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)